Cas no 197-61-5 (Rubicene)

• Product name: Rubicene
• CAS No: 197-61-5
• MF: C₂₆H₁₄
• MW: 326.38936
• CID: 217172
• PubChem ID: 67454

Rubicene Chemical and Physical Properties

Names and Identifiers

• Rubicene
• Rubiceneneat
• EINECS 205-899-5
• Rubicen
• BENZO(A)INDENO(1,2,3-HI)ACEANTHRYLENE
• Rubicene,98%
• RUBICENE 98%
• J3I9M3715F
• NSC 87524
• Rubicene-
• NSC87524
• UNII-J3I9M3715F
• AKOS025213928
• NS00026423
• 197-61-5
• NSC-87524
• DTXSID00173364
• CHEBI:33095
• FMKFBRKHHLWKDB-UHFFFAOYSA-N
• Q27115550

• Inchi： InChI=1S/C26H14/c1-3-9-17-15(7-1)19-11-5-13-22-24-18-10-4-2-8-16(18)20-12-6-14-21(26(20)24)23(17)25(19)22/h1-14H
• InChI Key： FMKFBRKHHLWKDB-UHFFFAOYSA-N
• SMILES： C1C2C3=C(C4C5=C(C6C(C=25)=CC=CC=6)C=CC=4)C2C(=CC=CC=2)C3=CC=1

Computed Properties

• Exact Mass: 326.11000
• Monoisotopic Mass: 326.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Red solid
• Density: 1.2006 (estimate)
• Melting Point: 305 °C
• Boiling Point: 399.43°C (rough estimate)
• Refractive Index: 1.8430 (estimate)
• PSA: 0.00000
• LogP: 7.48140
• Solubility: Insoluble in water

Rubicene Security Information

• Safety Instruction： S24/25

Rubicene Customs Data

• HS CODE：2901299090
• Customs Data：

  China Customs Code:

  2901299090

  Overview:

  2901299090 Other unsaturated acyclic hydrocarbons.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported

  Summary:

  2901299090 unsaturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%